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Compound of Interest

Compound Name: cis-1,2-Dichloroethylene

Cat. No.: B151661

This guide provides critical safety protocols and logistical plans for the handling and disposal of
cis-1,2-Dichloroethylene (CAS No. 156-59-2). Adherence to these procedures is essential for
ensuring the safety of all laboratory personnel and minimizing environmental impact.

cis-1,2-Dichloroethylene is a highly flammable, colorless liquid with a sharp, harsh odor.[1] It
is classified as a hazardous chemical and poses several risks, including being harmful if
swallowed or inhaled, causing skin and serious eye irritation, and being harmful to aquatic life
with long-lasting effects.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical
property data for cis-1,2-Dichloroethylene.
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Property Value Reference

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 200 ppm (790 mg/m3) [3]1[4]
NIOSH REL (10-hr TWA) 200 ppm (790 mg/m3) [31[4]
ACGIH TLV (8-hr TWA) 200 ppm (790 mg/m3) [3][5]

Physical Properties

Flash Point 2°C - 4°C (36°F - 39°F) [1]
Boiling Point 48°C - 60°C (118°F - 140°F) [41[6]
Vapor Pressure 180-265 mmHg [6]
Flammability Classification Class IB Flammable Liquid [4]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure. The following
PPE is required for handling cis-1,2-Dichloroethylene.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Viton®, Barrier
Laminate). Nitrile gloves may
be used for incidental contact
but should be changed
immediately upon

contamination.[7][8]

Provides protection against
skin contact. cis-1,2-
Dichloroethylene causes skin

irritation.[2]

Eye & Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when
there is a significant risk of
splashing.[2][7][8]

Protects against splashes and
vapors that can cause serious
eye irritation.[2][9]

Body Protection

Flame-resistant lab coat. A
100% cotton lab coat is a
suitable alternative for smaller
quantities. Wear full-length

pants and closed-toe shoes.[7]

[8]

Protects against skin contact
and splashes of the highly
flammable liquid.[7]

Respiratory Protection

All handling of cis-1,2-
Dichloroethylene must be
performed in a certified
chemical fume hood.[7] If a
fume hood is not available or
exposure limits may be
exceeded, a NIOSH-approved
respirator with organic vapor

cartridges is required.[3][5]

A primary engineering control
to prevent inhalation of harmful
vapors.[9] The substance is
harmful if inhaled.[2]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Precaution:
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e Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[7]

» Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and operational.[7] Keep a spill kit appropriate for flammable solvents nearby.

« Ignition Sources: Remove all potential ignition sources from the handling area, including
open flames, hot surfaces, and spark-producing equipment.[2] This chemical is highly
flammable.

e Grounding: When transferring the chemical between containers, ensure both containers are
grounded and bonded to prevent static discharge.[9]

2. Handling the Chemical:
» Don PPE: Put on all required PPE as specified in the table above.

o Dispensing: When dispensing, use only non-sparking tools and perform the task slowly and
carefully to avoid splashing or aerosol generation.[9]

» Container Management: Keep the chemical container tightly closed when not in use.[9]
3. Post-Handling Procedures:
o Decontamination: Wipe down the work surface within the fume hood.

o PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of
contaminated disposable PPE as hazardous waste.[8]

» Hygiene: Wash hands and face thoroughly with soap and water after handling is complete.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of cis-1,2-Dichloroethylene and associated contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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» Designated Container: Collect all cis-1,2-Dichloroethylene waste in a designated, properly
labeled hazardous waste container.[8] The container must be compatible with chlorinated
solvents and have a secure, tight-fitting lid.

o Contaminated Materials: Any materials that come into contact with the chemical, such as
pipette tips, wipes, and disposable gloves, must also be disposed of as hazardous waste in a
sealed and labeled container.[8]

2. Temporary Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

e This area must be away from ignition sources and incompatible chemicals like strong
oxidizers and alkalis.[4]

3. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office.

e Do not pour cis-1,2-Dichloroethylene down the drain, as it is harmful to aquatic life and can
damage plumbing systems.[9]

Emergency Protocol: Chemical Spill Workflow

In the event of a spill, follow the established workflow to ensure a safe and effective response.
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Caption: Workflow for responding to a cis-1,2-Dichloroethylene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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